Cas no 39739-45-2 (Propanimidic acid, methyl ester, hydrochloride)

• Product Name: Propanimidic acid, methyl ester, hydrochloride
• CAS No: 39739-45-2
• MF: C₄H₁₀ClNO
• MW: 123.581300258636
• CID: 1510818
• PubChem ID: 12657463
• Update Time: 2025-04-21

Propanimidic acid, methyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Propanimidic acid, methyl ester, hydrochloride
• methyl propanimidate,hydrochloride
• RYVNOHHLKWGUGC-UHFFFAOYSA-N
• 39739-45-2
• methyl propanimidate hydrochloride
• methyl propanimidate;hydrochloride
• methyl propionimidate hydrochloride
• DTXSID50505914
• Methyl propanimidate--hydrogen chloride (1/1)
• SCHEMBL2637080
• methylpropionimidatehydrochloride
• CS-0143884

• Inchi： 1S/C4H9NO.ClH/c1-3-4(5)6-2;/h5H,3H2,1-2H3;1H
• InChI Key： RYVNOHHLKWGUGC-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CC)=N

Computed Properties

• Exact Mass: 123.0452
• Monoisotopic Mass: 123.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 51.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.08